N'-[(2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)methylene]-2-(9-oxo-10(9H)-acridinyl)acetohydrazide

• IUPAC Name: N-[(E)-(2,5-dimethyl-1-phenylpyrrol-3-yl)methylideneamino]-2-(9-oxoacridin-10-yl)acetamide
• InChI: InChI=1S/C28H24N4O2/c1-19-16-21(20(2)32(19)22-10-4-3-5-11-22)17-29-30-27(33)18-31-25-14-8-6-12-23(25)28(34)24-13-7-9-15-26(24)31/h3-17H,18H2,1-2H3,(H,30,33)/b29-17+
• InChI Key: OIYLPMKRHQKGFW-STBIYBPSSA-N
• Canonical SMILES: CC1=CC(=C(N1C2=CC=CC=C2)C)C=NNC(=O)CN3C4=CC=CC=C4C(=O)C5=CC=CC=C53
• Isomeric SMILES: CC1=CC(=C(N1C2=CC=CC=C2)C)/C=N/NC(=O)CN3C4=CC=CC=C4C(=O)C5=CC=CC=C53
• Molecular Formula: C28H24N4O2
• Molecular Weight: 448.5 g/mol

Description

The compound “N’-[(2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)methylene]-2-(9-oxo-10(9H)-acridinyl)acetohydrazide” is a complex organic molecule. It contains a pyrrole ring, which is a five-membered aromatic ring with one nitrogen atom. The pyrrole ring is substituted with a phenyl group and two methyl groups. The compound also contains an acridine moiety, which is a tricyclic aromatic compound consisting of two benzene rings fused to a pyridine ring.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of conjugated systems due to the aromatic rings, which could have implications for its chemical properties, such as absorption of light and stability.

Chemical Reactions Analysis

As an organic compound containing multiple functional groups, this compound could potentially undergo a variety of chemical reactions. The pyrrole ring, for example, can participate in electrophilic substitution reactions. The acridine moiety can also undergo various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the aromatic rings could make it relatively stable and flat. The different functional groups could also influence its solubility, melting point, boiling point, and other properties.

Mechanism of Action

The mechanism of action of this compound is not clear without specific context. If it’s intended for use as a drug, its mechanism of action would depend on its interactions with biological targets in the body.

Safety and Hazards

Without specific data, it’s difficult to comment on the safety and hazards of this compound. As with any chemical, safe handling practices should be followed to minimize risk.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. For example, it could be interesting to investigate whether this compound has any biological activity that could make it useful as a pharmaceutical.